Cas no 116262-74-9 (D-Proline, 3-ethyl-,methyl ester, (3S)-rel-)

• Product Name: D-Proline, 3-ethyl-,methyl ester, (3S)-rel-
• CAS No: 116262-74-9
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 131151
• PubChem ID: 92977743
• Update Time: 2025-04-19

D-Proline, 3-ethyl-,methyl ester, (3S)-rel- Chemical and Physical Properties

Names and Identifiers

• D-Proline, 3-ethyl-,methyl ester, (3S)-rel-
• D-Proline, 3-ethyl-, methyl ester, (3S)-rel- (9CI)
• J-501279
• (2R,3S)-Methyl 3-ethylpyrrolidine-2-carboxylate
• (3S)-rel-3-ethyl-d-proline methyl ester
• 116262-74-9

• Inchi： 1S/C8H15NO2/c1-3-6-4-5-9-7(6)8(10)11-2/h6-7,9H,3-5H2,1-2H3/t6-,7+/m0/s1
• InChI Key： AVIDDEJFXYOMDO-NKWVEPMBSA-N
• SMILES： O(C)C([C@H]1[C@@H](CC)CCN1)=O

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 1